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Compound Name:
2-(2,4-Dibromo-6-

fluorophenyl)acetonitrile

Cat. No.: B130470 Get Quote

An In-depth Technical Guide to 2-(2,4-Dibromo-6-fluorophenyl)acetonitrile

This technical guide provides a comprehensive overview of 2-(2,4-Dibromo-6-
fluorophenyl)acetonitrile, a halogenated phenylacetonitrile derivative. The document is

intended for researchers, scientists, and professionals in the field of drug development and

medicinal chemistry, offering insights into its chemical properties, a representative synthesis

protocol, and its applications as a key synthetic intermediate.

Compound Identification and Properties
A specific CAS number for 2-(2,4-Dibromo-6-fluorophenyl)acetonitrile is not readily found in

public chemical databases, which may suggest it is a novel or non-commercially available

research chemical. For reference, the CAS number for the parent compound, (2,4-

Dibromophenyl)acetonitrile, is 66246-16-0.[1]

The properties of this compound can be inferred from closely related analogs. The table below

summarizes calculated data for the target compound and experimental data for similar

structures.

Table 1: Physicochemical Properties
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Property Value Source Compound

Molecular Formula C₈H₄Br₂FN (Calculated)

Molecular Weight 292.93 g/mol (Calculated)

Boiling Point 338.6 ± 27.0 °C at 760 mmHg
2-(2,4-

dibromophenyl)acetonitrile[1]

Density 1.9 ± 0.1 g/cm³
2-(2,4-

dibromophenyl)acetonitrile[1]

Flash Point 158.6 ± 23.7 °C
2-(2,4-

dibromophenyl)acetonitrile[1]

Physical Form
Likely an off-white to brown

solid

Inferred from 2-(4-Bromo-2-

fluorophenyl)acetonitrile

| Storage | Store in a dark place, sealed in dry, room temperature conditions. | Inferred from 2-

(4-Bromo-2-fluorophenyl)acetonitrile[2] |

Synthesis and Experimental Protocols
While a specific, published synthesis for 2-(2,4-Dibromo-6-fluorophenyl)acetonitrile is not

available, a representative protocol can be designed based on standard organic chemistry

transformations. A plausible route involves the cyanation of a corresponding 2,4-dibromo-6-

fluorobenzyl bromide intermediate.
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Proposed Synthetic Pathway

2,4-Dibromo-6-fluorotoluene

1-(Bromomethyl)-2,4-dibromo-6-fluorobenzene

  N-Bromosuccinimide (NBS),
  Benzoyl Peroxide,

  CCl4, Reflux  

2-(2,4-Dibromo-6-fluorophenyl)acetonitrile

  Sodium Cyanide (NaCN),
  Acetonitrile,

  Heat  

Click to download full resolution via product page

Caption: Proposed synthesis of 2-(2,4-Dibromo-6-fluorophenyl)acetonitrile.

Detailed Experimental Protocol (Representative)
Step 1: Synthesis of 1-(Bromomethyl)-2,4-dibromo-6-fluorobenzene

To a solution of 2,4-dibromo-6-fluorotoluene in a suitable solvent such as carbon

tetrachloride (CCl₄), add N-Bromosuccinimide (NBS) and a radical initiator like benzoyl

peroxide.

Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer

Chromatography (TLC).

Upon completion, cool the mixture to room temperature and filter off the succinimide

byproduct.

Wash the filtrate with an aqueous solution of sodium thiosulfate and then with brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude benzyl bromide intermediate.

Step 2: Synthesis of 2-(2,4-Dibromo-6-fluorophenyl)acetonitrile

Dissolve the crude 1-(bromomethyl)-2,4-dibromo-6-fluorobenzene in a polar aprotic solvent

like acetonitrile.[3]

Add sodium cyanide (NaCN) to the solution. Caution: Sodium cyanide is extremely toxic.

Handle with extreme care in a well-ventilated fume hood.

Heat the reaction mixture and monitor for the disappearance of the starting material by TLC.

After the reaction is complete, cool the mixture and carefully quench with water.

Extract the product with an organic solvent such as ethyl acetate.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure and purify the crude product by flash column

chromatography on silica gel to obtain the final compound.

Applications in Research and Drug Development
Halogenated phenylacetonitriles are valuable building blocks in medicinal chemistry due to

their versatile reactivity. The nitrile group can be hydrolyzed to a carboxylic acid or reduced to

an amine, while the halogenated aromatic ring allows for various cross-coupling reactions.

This compound is a key intermediate for synthesizing more complex molecules. For instance,

the related compound 2-(4-bromo-2,6-difluorophenyl)acetonitrile is explicitly mentioned as a

reactant in the preparation of azalidinone antibacterials.[4] Phenylacetonitrile derivatives are

also crucial in the synthesis of various kinase inhibitors, which are a major class of anti-cancer

drugs.[5][6] The specific substitution pattern of 2-(2,4-Dibromo-6-fluorophenyl)acetonitrile
makes it a unique scaffold for creating novel molecular entities with potential biological activity.
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Caption: Role as an intermediate in drug discovery workflows.

Safety and Handling
A specific Safety Data Sheet (SDS) for 2-(2,4-Dibromo-6-fluorophenyl)acetonitrile is not

available. The safety information provided below is based on the closely related compound 2-

(4-Bromo-2-fluorophenyl)acetonitrile and should be considered representative. This compound

should be handled only by trained professionals in a laboratory setting.

Table 2: Representative Hazard and Precautionary Information

Category Statement Source Compound

Hazard Statements

H315: Causes skin
irritation.H319: Causes
serious eye irritation.H335:

May cause respiratory
irritation.

2-(4-Bromo-2-
fluorophenyl)acetonitrile
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| Precautionary Statements | P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.P305+P351+P338: IF IN EYES: Rinse cautiously with water

for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. | 2-(4-

Bromo-2-fluorophenyl)acetonitrile |

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat. All operations should be conducted inside a certified chemical fume hood.

Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of dust or vapors.

Storage: Keep the container tightly sealed in a dry, cool, and well-ventilated place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b130470?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

